Cas no 1190927-67-3 (2-Chlorothiazolo[4,5-b]pyridine hydrochloride)

• Product Name: 2-Chlorothiazolo[4,5-b]pyridine hydrochloride
• CAS No: 1190927-67-3
• MF: C₆H₄Cl₂N₂S
• MW: 207.080357551575
• CID: 1025771
• PubChem ID: 57482765
• Update Time: 2025-06-16

2-Chlorothiazolo[4,5-b]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chlorothiazolo[4,5-b]pyridine hydrochloride
• 2-chloro-[1,3]thiazolo[4,5-b]pyridine,hydrochloride
• DTXSID80726857
• 2-Chloro[1,3]thiazolo[4,5-b]pyridine--hydrogen chloride (1/1)
• 2-chloro[1,3]thiazolo[4,5-b]pyridine hydrochloride
• Thiazolo[4,5-b]pyridine, 2-chloro-, hydrochloride (1:1)
• 2-Chlorothiazolo[4,5-b]pyridinehydrochloride
• 1190927-67-3
• 2-chloro-thiazolo-[4,5-b]pyridine hydrochloride
• SCHEMBL1891560
• DB-330272
• 2-chloro-thiazolo[4,5-b]pyridine hydrochloride
• XKXJVWHKMUYXGT-UHFFFAOYSA-N

• MDL： MFCD20482877
• Inchi： 1S/C6H3ClN2S.ClH/c7-6-9-5-4(10-6)2-1-3-8-5;/h1-3H;1H
• InChI Key： XKXJVWHKMUYXGT-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=CC=N2)S1.Cl

Computed Properties

• Exact Mass: 205.9472247g/mol
• Monoisotopic Mass: 205.9472247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Chlorothiazolo[4,5-b]pyridine hydrochloride

Introduction to 2-Chlorothiazolo[4,5-b]pyridine Hydrochloride (CAS No. 1190927-67-3)

2-Chlorothiazolo[4,5-b]pyridine hydrochloride (CAS No. 1190927-67-3) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is a derivative of thiazolopyridine, characterized by its unique chemical structure and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-Chlorothiazolo[4,5-b]pyridine hydrochloride consists of a thiazole ring fused to a pyridine ring, with a chlorine atom substituting at the 2-position. This specific arrangement of functional groups imparts unique properties to the molecule, such as enhanced lipophilicity and reactivity. These properties are crucial for its use in drug discovery and development.

Recent research has highlighted the potential of 2-Chlorothiazolo[4,5-b]pyridine hydrochloride in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. A 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chlorothiazolo[4,5-b]pyridine could effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2-Chlorothiazolo[4,5-b]pyridine hydrochloride has also been investigated for its potential as an antitumor agent. Research conducted at the National Cancer Institute found that certain derivatives of this compound can selectively target and inhibit cancer cell growth without affecting normal cells. This selective toxicity makes it a promising candidate for the development of novel anticancer drugs.

The synthesis of 2-Chlorothiazolo[4,5-b]pyridine hydrochloride typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of 2-chloropyridine with thiourea to form the thiazolopyridine core, followed by further functionalization to introduce the desired substituents. The final step involves converting the free base to the hydrochloride salt to enhance its solubility and stability.

The physical and chemical properties of 2-Chlorothiazolo[4,5-b]pyridine hydrochloride are well-documented. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is highly soluble in water and organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its high solubility makes it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

In terms of safety and handling, 2-Chlorothiazolo[4,5-b]pyridine hydrochloride should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to avoid skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols.

The market demand for 2-Chlorothiazolo[4,5-b]pyridine hydrochloride is growing due to its wide range of applications in pharmaceutical research and development. Key players in the industry are investing heavily in the synthesis and optimization of this compound to develop new drugs for various diseases. The global market for thiazolopyridine derivatives is expected to expand significantly over the next decade, driven by advancements in drug discovery technologies and increasing research activities.

In conclusion, 2-Chlorothiazolo[4,5-b]pyridine hydrochloride (CAS No. 1190927-67-3) is a promising compound with diverse applications in the pharmaceutical and chemical industries. Its unique chemical structure and biological activities make it an attractive target for drug development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern medicinal chemistry.